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Compound of Interest

1-(2,4-Dichlorophenyl)butan-2-
Compound Name:

amine
CAS No.: 1004284-08-5
Cat. No.: B1461339

Get Quote

Executive Summary & Compound Profile

1-(2,4-Dichlorophenyl)butan-2-amine (CAS: 1004284-08-5) is a substituted phenethylamine
derivative characterized by an

-ethyl side chain and a 2,4-dichloro substitution pattern on the phenyl ring.[1][2][3] Structurally,
it belongs to the class of

-ethylphenethylamines (AEPEAS), which are homologous to amphetamines (

-methyl) but often exhibit distinct pharmacological profiles, including altered selectivity for
monoamine transporters (SERT, DAT, NET) and resistance to Monoamine Oxidase (MAO)
degradation due to steric hindrance at the

-carbon.[1]

This Application Note provides a standardized, self-validating protocol for the in vitro
pharmacological characterization of this compound. The focus is on determining its affinity and
functional activity at monoamine transporters and assessing its metabolic stability.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1461339#bc-rfq
https://www.benchchem.com/product/b1461339/docs?utm_src=pdf-body#application-note-experimental-characterization-of-1-2-4-dichlorophenyl-butan-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.calpaclab.com/1-2-4-dichlorophenyl-butan-2-amine-95-purity-c10h13cl2n-250-mg/aab-aa0001vx-250mg
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32652145.htm
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Compound ldentification

Property Detail
IUPAC Name 1-(2,4-Dichlorophenyl)butan-2-amine
Common Abbreviation 2,4-DC-AEPEA
CAS Number 1004284-08-5
Molecular Formula C10H13CIz2N
Molecular Weight 218.12 g/mol
Halogenated

Structural Class
-ethylphenethylamine

Predicted LogP ~3.2 (Lipophilic)

Handling, Solubility, and Stock Preparation[1]

Safety Warning: As a chlorinated phenethylamine derivative, this compound should be treated
as a potential psychotropic and neurotoxic agent.[1] Handle in a Class Il Biological Safety
Cabinet.

Form Selection

The compound is commercially supplied as either a free base (viscous oil) or hydrochloride salt
(crystalline solid).[1]

 Recommendation: Use the HCI salt for biological assays due to superior aqueous solubility
and stability.[1]

o Conversion (if Free Base): Dissolve oil in diethyl ether, bubble dry HCI gas, filter precipitate,
and recrystallize from isopropanol/ether.

Stock Solution Protocol

Due to the lipophilicity (LogP > 3), direct aqueous dissolution is slow.[1]
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e Primary Stock (10 mM): Weigh 2.18 mg (free base equiv.) and dissolve in 1 mL anhydrous
DMSO (Dimethyl Sulfoxide). Vortex for 30 seconds.[1]

» Aliquot & Storage: Aliquot into 50 pL volumes in amber glass vials. Store at -20°C. Stable for
6 months. Avoid freeze-thaw cycles.[1]

e Working Solution: Dilute Primary Stock 1:1000 in assay buffer (HBSS) to achieve 10 uM.
Ensure final DMSO concentration is < 0.1% to prevent solvent-induced cytotoxicity.[1]

Core Protocol A: Monoamine Transporter Uptake
Assay

Objective: Determine if 1-(2,4-Dichlorophenyl)butan-2-amine acts as a reuptake inhibitor or
substrate for SERT, DAT, or NET.[1]

Methodology: Fluorescence-based Neurotransmitter Transporter Uptake Assay using the
substrate mimic ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium).[1] This method is
superior to radioligand assays for high-throughput screening and avoids radioactive waste.[1]

Experimental Workflow Diagram

Stock Prep Serial Dilution
(10mM DMSO) (1nM - 100puM)

Compound Incubation Add ASP+ Substrate Kinetic Fluorescence Data Analysis
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(Transfected: hSERT/hDAT/hNET)

Click to download full resolution via product page

Figure 1: Workflow for the Fluorescence-Based Monoamine Uptake Inhibition Assay.[1]

Step-by-Step Procedure

o Cell Preparation:

o Use HEK293 cells stably expressing human SERT, DAT, or NET.[1]
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o Seed cells at 50,000 cells/well in poly-D-lysine coated 96-well black-walled plates 24
hours prior to assay.[1]

» Buffer Exchange:

o Remove culture media.[1] Wash cells 1x with 200 pL HBSS (Hank's Balanced Salt
Solution) containing 20 mM HEPES (pH 7.4).[1]

o Compound Addition (Pre-Incubation):

o Add 50 pL of 1-(2,4-Dichlorophenyl)butan-2-amine at varying concentrations (0.1 nM to
100 pM).

o Include controls: Vehicle (0.1% DMSO) and Reference Inhibitors (Fluoxetine for SERT,
GBR12909 for DAT).[1]

o Incubate for 15 minutes at 37°C to allow equilibrium binding.
e Substrate Addition:

o Add 50 pL of ASP+ solution (Final concentration: 5 uM). Do not wash off the test
compound.[1]

» Kinetic Reading:
o Immediately transfer to a fluorescence plate reader (e.g., FLIPR or FlexStation).[1]
o Settings: Excitation 475 nm / Emission 609 nm.[1]
o Duration: Read every 30 seconds for 20 minutes.
» Data Validation:
o Uptake should be linear for the first 5-10 minutes.[1]

o Calculate the slope (Rate of Uptake) for the linear phase.[1]

Interpretation[1][6]
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« Inhibition: A decrease in the slope compared to vehicle indicates reuptake inhibition.[1]

e Substrate Activity: If the compound is a substrate (releaser), it may competitively inhibit
ASP+ uptake, but distinct "efflux" assays are required to confirm release (see References).

[1]
Core Protocol B: Metabolic Stability (Microsomal)
Objective: The

-ethyl group is theoretically resistant to deamination.[1] This assay validates metabolic half-life (
) and intrinsic clearance (

) using Human Liver Microsomes (HLM).[1]

Reaction System

Component Initial Conc. Final Conc. in Assay

Phosphate Buffer 100 mM (pH 7.4) 100 mM

Test Compound 10 mM (DMSO) 1uM

Human Liver Microsomes 20 mg/mL 0.5 mg/mL

NADPH-Regenerating Sys.[1] 10x Stock 1x (Start Reagent)
Protocol

e Pre-Incubation: Mix Buffer, Microsomes, and Test Compound (1 puM). Pre-incubate at 37°C

for 5 minutes.

Initiation: Add NADPH regenerating system to start the reaction.[1]

Sampling: At time points 0, 5, 15, 30, 45, and 60 minutes, remove 50 pL aliquots.

Quenching: Immediately dispense aliquot into 150 pL ice-cold Acetonitrile containing Internal

Standard (e.g., Tolbutamide).

Processing: Centrifuge at 4,000 rpm for 20 mins to pellet protein. Collect supernatant.
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e Analysis: Analyze via LC-MS/MS (MRM mode). Monitor the parent ion transition (m/z 218.1
- 161.0 for the dichlorobenzyl fragment).

Mechanistic Pathway Visualization[1]
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Figure 2: Predicted metabolic pathways.[1] The alpha-ethyl group typically hinders MAO
activity, shifting metabolism toward CYP450-mediated hydroxylation or dealkylation.[1]

Data Presentation & Analysis
Calculation of IC50

Normalize the slope of fluorescence uptake (
) to the vehicle control (

):

[1]

Fit data to a non-linear regression (4-parameter logistic equation) to derive IC50.[1]

Intrinsic Clearance ()

Plot In(% remaining parent compound) vs. time.[1] The slope
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IS the elimination rate constant.[1]
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.(1S,2S)-2-(2,4-dichlorophenyl)cyclobutanamine | CLOH11CI2N | CID 117800609 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. calpaclab.com [calpaclab.com]

e 3. 1-(2,4-dichlorophenyl)butan-2-aMine | 1004284-08-5 [chemicalbook.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.researchgate.net/publication/389713571_Metabolism_study_of_two_phenethylamine_-_derived_new_psychoactive_substances_using_in_silico_in_vivo_and_in_vitro_approaches
https://www.benchchem.com/product/b1461339/docs?utm_src=pdf-body#application-note-experimental-characterization-of-1-2-4-dichlorophenyl-butan-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.researchgate.net/publication/389713571_Metabolism_study_of_two_phenethylamine_-_derived_new_psychoactive_substances_using_in_silico_in_vivo_and_in_vitro_approaches
https://www.benchchem.com/product/b1461339?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.calpaclab.com/1-2-4-dichlorophenyl-butan-2-amine-95-purity-c10h13cl2n-250-mg/aab-aa0001vx-250mg
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32652145.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 4.researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Note: Experimental Characterization of 1-
(2,4-Dichlorophenyl)butan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1461339/docs#application-note-experimental-
characterization-of-1-2-4-dichlorophenyl-butan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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